4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-methyl-1-(4-methylphenyl)-3-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C20H17N3O/c1-13-8-10-16(11-9-13)23-20-18(14(2)12-17(24)21-20)19(22-23)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,24)
• InChI Key: JOKDWVVDSANAKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=CC(=O)N3)C)C(=N2)C4=CC=CC=C4
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one is a chemical compound that has gained significant attention in scientific research. It is a pyrazolopyridinone derivative that has been synthesized through various methods. This compound has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or receptors in the body. It has also been suggested that it may work by modulating certain signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one has various biochemical and physiological effects. It has been found to have anti-inflammatory properties, and has been shown to inhibit the growth of cancer cells. It has also been found to have neuroprotective properties, and has been studied for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one in lab experiments is its potential as a new drug candidate. It has been found to have various potential applications in the field of medicinal chemistry. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to develop new drugs based on this compound.

Future Directions

There are several future directions for research on 4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one. One direction is to further study its potential as an anti-inflammatory agent and its potential to inhibit the growth of cancer cells. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action, which could lead to the development of new drugs based on this compound.

Scientific Research Applications

4-methyl-1-(4-methylphenyl)-3-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one has been found to have potential applications in the field of medicinal chemistry. It has been studied for its potential as an anti-inflammatory agent, as well as its potential to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.